Cas no 61893-81-0 (Hydroxylamine-O-sulfonic acid, N-(4-pyridinylmethylene)-)

• Product name: Hydroxylamine-O-sulfonic acid, N-(4-pyridinylmethylene)-
• CAS No: 61893-81-0
• MF: C₆H₆N₂O₄S
• MW: 202.187839984894
• CID: 463591
• PubChem ID: 71391378

Hydroxylamine-O-sulfonic acid, N-(4-pyridinylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine-O-sulfonic acid, N-(4-pyridinylmethylene)-
• (pyridin-4-ylmethylideneamino) hydrogen sulfate
• 1-(Pyridin-4-yl)-N-(sulfooxy)methanimine
• 61893-81-0
• DTXSID90813247

• Inchi： InChI=1S/C6H6N2O4S/c9-13(10,11)12-8-5-6-1-3-7-4-2-6/h1-5H,(H,9,10,11)
• InChI Key： ZPSMCHZEXOZVLL-UHFFFAOYSA-N
• SMILES： C1=CN=CC=C1C=NOS(=O)(=O)O

Computed Properties

• Exact Mass: 202.00488
• Monoisotopic Mass: 202.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 97.2Ų
• XLogP3: 0

Experimental Properties

• PSA: 88.85